Cas no 200396-20-9 (L-Menthol-5-(acetyloxy)-1,3-oxathiolane-2-carboxylate)

L-Menthol-5-(acetyloxy)-1,3-oxathiolane-2-carboxylate is a specialized chiral compound combining menthol’s cooling properties with a functionalized oxathiolane scaffold. Its structure features an acetyloxy group at the 5-position and a carboxylate ester linkage, enhancing reactivity and potential for further derivatization. This compound is of interest in synthetic chemistry for its stereochemical control and utility as an intermediate in pharmaceuticals, fragrances, or agrochemicals. The menthol moiety contributes to its lipophilic character, while the oxathiolane ring offers stability and versatility in nucleophilic or electrophilic reactions. Its precise stereochemistry makes it valuable for enantioselective synthesis, particularly in applications requiring chiral auxiliaries or bioactive molecule development.

L-Menthol-5-(acetyloxy)-1,3-oxathiolane-2-carboxylate structure

200396-20-9 structure

Product Name:L-Menthol-5-(acetyloxy)-1,3-oxathiolane-2-carboxylate

CAS No:200396-20-9

MF:C₁₆H₂₆O₅S

MW:330.4396443367

CID:4553582

Update Time:2025-10-21

L-Menthol-5-(acetyloxy)-1,3-oxathiolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- L-Menthol-5-(acetyloxy)-1,3-oxathiolane-2-carboxylate
- 1,3-Oxathiolane-2-carboxylic acid, 5-(acetyloxy)-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
- Inchi： 1S/C16H26O5S/c1-9(2)12-6-5-10(3)7-13(12)20-15(18)16-21-14(8-22-16)19-11(4)17/h9-10,12-14,16H,5-8H2,1-4H3/t10?,12-,13+,14+,16?/m0/s1
- InChI Key： JYUPOLQFLIRYEQ-MBCBEAFJSA-N
- SMILES： O1[C@@H](OC(C)=O)CSC1C(O[C@@H]1CC(C)CC[C@H]1C(C)C)=O

L-Menthol-5-(acetyloxy)-1,3-oxathiolane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M218990-25mg	L-Menthol-5-(acetyloxy)-1,3-oxathiolane-2-carboxylate	200396-20-9	25mg	$ 184.00	2023-09-07
TRC	M218990-250mg	L-Menthol-5-(acetyloxy)-1,3-oxathiolane-2-carboxylate	200396-20-9	250mg	$ 1453.00	2023-09-07
AN HUI ZE SHENG Technology Co., Ltd.	M218990-25mg	(1r,2s,5r)-2-isopropyl-5-methylcyclohexyl5-acetoxy-1,3-oxathiolane-2-carboxylate	200396-20-9	25mg	￥1800.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	M218990-250mg	(1r,2s,5r)-2-isopropyl-5-methylcyclohexyl5-acetoxy-1,3-oxathiolane-2-carboxylate	200396-20-9	250mg	￥14400.00	2023-09-15

L-Menthol-5-(acetyloxy)-1,3-oxathiolane-2-carboxylate Related Literature

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3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

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